N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H17NOS/c1-17(16(18)11-13-6-4-10-19-13)15-9-8-12-5-2-3-7-14(12)15/h2-7,10,15H,8-9,11H2,1H3
• InChI Key: BCFFZUJOWHYXPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=CC=CC=C12)C(=O)CC3=CC=CS3
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is classified as an indenylacetamide and is synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. Additionally, it may modulate the activity of neurotransmitters in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, it has been shown to inhibit tumor growth in various cancer cell lines. It has also been studied for its potential neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-tumor effects, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders. Finally, more research is needed to optimize the synthesis process of this compound and make it more efficient and cost-effective.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide involves several steps. The first step involves the reaction of 2-bromoacetophenone with 2-thiophenemagnesium bromide to form 2-thiophen-2-ylacetophenone. The second step involves the reaction of 2-thiophen-2-ylacetophenone with N-methylindole to form this compound. The synthesis process is complex and requires careful control of reaction conditions to ensure the desired product is obtained.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-thiophen-2-ylacetamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in various animal models. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.